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Compound of Interest

Compound Name: Mesuaxanthone B

Cat. No.: B192604

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the spectroscopic data for
Mesuaxanthone B, a naturally occurring xanthone found in plants of the Mesua genus. The
information presented herein is crucial for the identification, characterization, and further
investigation of this compound in drug discovery and development. While a complete,
experimentally validated dataset from a primary peer-reviewed publication remains elusive in
publicly accessible databases, this document compiles and presents the available information.

Mass Spectrometry (MS) Data

High-resolution mass spectrometry is essential for determining the elemental composition of a
molecule. For Mesuaxanthone B, the expected mass spectral data would confirm its molecular
formula, C13HsOs.

Table 1: Mass Spectrometry Data for Mesuaxanthone B

Mass-to-Charge Ratio

lonization Mode lon Type
(m/z)

ESI+ 257.0445 [M+H]*

ESI- 255.0299 [M-H]-
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Nuclear Magnetic Resonance (NMR) Spectroscopy
Data

NMR spectroscopy is a powerful technique for elucidating the detailed molecular structure of a
compound. The *H and 3C NMR chemical shifts provide information about the chemical
environment of each proton and carbon atom in the molecule, respectively. The data presented
below is based on predicted values and information from related xanthone compounds isolated
from Mesua ferrea.

Table 2: Predicted *H NMR Spectroscopic Data for Mesuaxanthone B

Position Chemical Shift (5, Multiplicity Coupling Constant
ppm) (3, Hz)

H-2 6.85 d 8.5

H-4 6.95 d 85

H-5 7.65 t 8.0

H-6 7.20 d 8.0

H-8 7.30 d 80

1-OH 13.5 (s) s

3-OH

7-OH

Note: Chemical shifts for hydroxyl protons can be broad and may vary with solvent and
concentration.

Table 3: Predicted 3C NMR Spectroscopic Data for Mesuaxanthone B
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Position Chemical Shift (6, ppm)
C-1 162.0
C-2 110.0
C-3 145.0
C-4 115.0
C-4a 155.0
C-5 125.0
C-6 120.0
C-7 140.0
C-8 118.0
C-8a 150.0
C-9 182.0
C-9a 105.0
C-10a 148.0

Experimental Protocols

Detailed experimental protocols for the isolation and spectroscopic analysis of xanthones from

natural sources are critical for reproducibility. While the specific protocol for the initial isolation

of Mesuaxanthone B is not readily available, a general workflow can be described.

General Isolation and Purification of Xanthones from

Mesua ferrea

o Extraction: Dried and powdered plant material (e.g., heartwood, bark) is typically extracted

sequentially with solvents of increasing polarity, such as n-hexane, ethyl acetate, and

methanol.
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o Fractionation: The crude extracts are subjected to column chromatography over silica gel,
eluting with a gradient of solvents (e.g., n-hexane-ethyl acetate) to separate fractions based
on polarity.

« Purification: Individual compounds within the fractions are further purified using techniques
like preparative thin-layer chromatography (TLC) or high-performance liquid chromatography
(HPLC).

NMR Spectroscopy

o Sample Preparation: A few milligrams of the purified compound are dissolved in a deuterated
solvent (e.g., CDCls, DMSO-ds) in an NMR tube.

o Data Acquisition: *H and 3C NMR spectra are recorded on a high-field NMR spectrometer
(e.g., 400 or 500 MHz). 2D NMR experiments such as COSY, HSQC, and HMBC are often
employed for unambiguous assignment of proton and carbon signals.

Mass Spectrometry

o Sample Introduction: The purified compound, dissolved in a suitable solvent (e.g., methanol,
acetonitrile), is introduced into the mass spectrometer via direct infusion or coupled with a
liquid chromatography system (LC-MS).

« lonization: Electrospray ionization (ESI) is a common technique for the analysis of natural
products like xanthones, as it is a soft ionization method that typically keeps the molecule
intact.

¢ Analysis: The mass analyzer (e.g., Time-of-Flight, TOF; or Orbitrap) measures the mass-to-
charge ratio of the ions with high accuracy.

Logical Workflow for Spectroscopic Analysis
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Caption: General workflow for the isolation and spectroscopic identification of Mesuaxanthone
B.
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 To cite this document: BenchChem. [Spectroscopic Profile of Mesuaxanthone B: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b192604#spectroscopic-data-for-mesuaxanthone-b-
nmr-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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